Cas no 1006334-01-5 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile)

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile structure
1006334-01-5 structure
Product Name:3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
CAS No:1006334-01-5
MF:C10H10F3N3
MW:229.2017121315
MDL:MFCD08558158
CID:1125971
PubChem ID:19616540
Update Time:2025-04-20

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanenitri Le
    • 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
    • 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propanenitrile
    • AKOS000313453
    • BBL040690
    • 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile
    • 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile
    • STK350868
    • CS-0266355
    • EN300-230755
    • 1006334-01-5
    • MDL: MFCD08558158
    • Inchi: 1S/C10H10F3N3/c11-10(12,13)9-6-8(7-2-3-7)16(15-9)5-1-4-14/h6-7H,1-3,5H2
    • InChI Key: KEVPJCUBHWBCOB-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2CC2)N(CCC#N)N=1)(F)F

Computed Properties

  • Exact Mass: 229.08268182g/mol
  • Monoisotopic Mass: 229.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Pricemore >>

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